Cas no 2408966-40-3 (5,6-Dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride)

• Product Name: 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride
• CAS No: 2408966-40-3
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 5887308
• PubChem ID: 165670913
• Update Time: 2025-11-01

5,6-Dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2408966-40-3
• 5,6-dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride
• Z4130554006
• EN300-7493198
• 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride

• Inchi： 1S/C11H15N.ClH/c1-8-5-6-11-10(9(8)2)4-3-7-12-11;/h5-6,12H,3-4,7H2,1-2H3;1H
• InChI Key： PUQNEOHUDIZRJU-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC2C(C)=C(C)C=CC1=2

Computed Properties

• Exact Mass: 197.0971272g/mol
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride

Comprehensive Overview of 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 2408966-40-3)

5,6-Dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride is a specialized organic compound with a growing interest in pharmaceutical and chemical research. Its unique structure, combining a tetrahydroquinoline core with methyl substitutions at the 5 and 6 positions, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS number 2408966-40-3 ensures precise identification in regulatory and commercial contexts, addressing the need for accuracy in scientific databases and supply chains.

Recent trends highlight the demand for heterocyclic compounds like 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline due to their versatility in drug discovery. Researchers are exploring its potential in modulating central nervous system (CNS) targets, aligning with the surge in neurological disorder studies. The hydrochloride salt form enhances solubility, a critical factor for bioavailability optimization—a hot topic in medicinal chemistry forums and AI-driven research queries.

The synthesis of 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride often involves catalytic hydrogenation or reductive amination, methods frequently searched by synthetic chemists. Its methyl groups contribute to steric and electronic effects, influencing binding affinity—a key consideration in structure-activity relationship (SAR) studies. This aligns with Google Scholar’s top-searched terms like "quinoline derivatives" and "small molecule modulators."

From an industrial perspective, the compound’s stability under ambient conditions and compatibility with green chemistry principles cater to sustainable manufacturing trends. Analytical techniques such as HPLC and NMR are essential for purity verification, reflecting lab professionals’ frequent searches for "compound characterization protocols."

In summary, 5,6-Dimethyl-1,2,3,4-tetrahydroquinoline hydrochloride (CAS 2408966-40-3) bridges academic curiosity and practical applications, resonating with today’s focus on precision medicine and high-throughput screening. Its multifaceted role ensures continued relevance in peer-reviewed literature and patent filings.